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Compound of Interest

Compound Name: 2-Amino-5-methylpyridine

Cat. No.: B029535

Technical Support Center: 2-Amino-5-
methylpyridine

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 2-
Amino-5-methylpyridine (CAS No: 1603-41-4).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-5-methylpyridine?

Al: 2-Amino-5-methylpyridine is classified as a hazardous chemical. It is toxic if swallowed,
in contact with skin, or if inhaled.[1][2] It is known to cause skin irritation and serious eye
irritation.[3] Additionally, it may cause respiratory irritation.[1][4]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?
A2: Appropriate PPE is crucial to ensure safety. The following should be worn at all times:
o Eye/Face Protection: Chemical safety goggles or glasses and a face shield.[3][5]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][3]
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o Body Protection: A lab coat, boots, and other protective clothing are necessary to prevent
skin contact.[3]

» Respiratory Protection: Use a European Standard EN 149 approved respirator if ventilation
is inadequate or when handling dust.[3][5]

Q3: What are the proper storage conditions for 2-Amino-5-methylpyridine?

A3: The compound should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[4] It is hygroscopic, meaning it absorbs moisture from the air, so protection
from moisture is critical.[4] Store away from incompatible materials such as oxidizing agents,
strong acids, and nitriles.[3] Keep the substance away from heat, sparks, open flames, and
direct sunlight.[1][3]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is required. Follow these first-aid measures:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

» After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
with plenty of soap and water. Seek immediate medical attention.[3][4]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and consult a physician immediately.[1][4]

 After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[4][6]

Q5: How should I dispose of 2-Amino-5-methylpyridine waste?

A5: Dispose of contents and containers in accordance with local, regional, national, and
international regulations. This should be done through an approved waste disposal plant. Do
not allow the chemical to enter drains or waterways.[3]

Troubleshooting Guide
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Q: I noticed the 2-Amino-5-methylpyridine has changed from a white/light yellow crystal to a
darker color. Is it still usable?

A: A color change may indicate degradation or contamination, possibly due to exposure to air,
light, or moisture.[1] It is recommended to re-test the purity of the material before use. To
prevent this, always store it in a tightly sealed container, in a dark place, and under an inert
atmosphere if possible.[7]

Q: I accidentally spilled a small amount of 2-Amino-5-methylpyridine powder on the lab
bench. How should I clean it up?

A: For a minor spill, first ensure you are wearing the appropriate PPE.[3] Carefully sweep or
vacuum the spilled solid, avoiding dust formation.[1][3] Place the collected material into a
labeled container for proper disposal.[3] The spill area should then be decontaminated. You can
spread an absorbent material like lime or vermiculite over the area, leave for at least an hour,
and then wash thoroughly.[3] Use non-sparking tools for cleanup.[3]

Q: My experiment requires dissolving 2-Amino-5-methylpyridine. What are suitable solvents?

A: 2-Amino-5-methylpyridine is soluble in water (1000 g/L) and methanol.[4] Always add the
solid to the solvent slowly while stirring in a well-ventilated area, preferably a fume hood.

Data Presentation

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b029535?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-2amino5methylpyridine-CASNO-1603-41-01048-EN.aspx
https://www.bldpharm.com/products/1603-41-4.html
https://www.benchchem.com/product/b029535?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2amino5methylpyridine-CASNO-1603-41-01048-EN.aspx
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.benchchem.com/product/b029535?utm_src=pdf-body
https://www.benchchem.com/product/b029535?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-amino-5-methylpyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Property Value

CAS Number 1603-41-4[6]

Molecular Formula CeHsN2[5][8]

Molecular Weight 108.14 g/mol [1][8]

Appearance Light yellow to white crystalline powder[4]
Melting Point 76-77 °C[4][5]

Boiling Point 227 °C[4][5]

Flash Point 118 °C[4]

Solubility in Water 1000 g/L[4]

Table 2: Hazard Classification

Hazard Class Category

Acute Oral Toxicity Category 3[6]

Acute Dermal Toxicity Category 3[6]

Acute Inhalation Toxicity Category 3[6]

Skin Corrosion/Irritation Category 2[3][6]
Serious Eye Damage/Irritation Category 2 / 2A[3][6]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[1][6]

Experimental Protocols

Protocol 1: Handling a Major Spill
In the event of a large spill of 2-Amino-5-methylpyridine, follow these steps:

o Evacuate: Immediately clear the area of all personnel and move upwind to avoid inhaling
dust or vapors.[3]
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Alert: Notify emergency responders and inform them of the location and nature of the
hazard.[3]

Ventilate & Secure: Shut off all possible ignition sources and increase ventilation in the area.

[3]

Equip: Don full protective gear, including impervious gloves, boots, safety glasses, and a
self-contained breathing apparatus (SCBA).[3]

Contain: Stop the leak if it is safe to do so. Use sand, earth, or vermiculite to create a barrier
and prevent the spill from entering drains or watercourses.[3]

Collect: Gather the recoverable product into labeled containers for recycling or disposal.[3]

Decontaminate: Treat the spill area with an absorbent material like lime, let it sit for at least
one hour, and then wash the area.[3] Clean all tools and equipment used during the cleanup.

[3]

Report: Inform the relevant authorities if the spill contaminates any public sewers, drains, or
water bodies.[3]

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Assess Risks

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handling

Weigh Compound
Transfer to Reaction Vessel
Perform Experiment

%ost—ExperimeNost-Experiment

Storage & Disposal

Store in Cool, Dry, Dark Place Dispose of Waste

(Tightly Sealed) (Follow Regulations)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Immediaie Actions

Alert Personnel
& Evacuate Area

l

Assess Spill Size
(Minor vs. Major)

Z AN
Ainor \/Iajor

Minor Spill Respou?e/ MajonSpill Response

Wear PPE Call Emergency Responders

/

Contain with Absorbent

l

Sweep/Collect Waste Don Full Protective Gear (SCBA)

l

Decontaminate Area

Secure Area
(No Ignition Sources)

Contain Spill

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b029535?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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